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Compound of Interest

Compound Name: C21H19ClFN3O3S

Cat. No.: B12632252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of

Tianeptine (chemical formula: C21H19ClFN3O3S) in various matrices, including

pharmaceutical formulations and biological samples. The protocols are based on established

analytical techniques and are intended to guide researchers in developing and validating their

own methods.

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV)
This method is suitable for the quantification of Tianeptine in bulk drug and tablet formulations.

It offers a balance of sensitivity, selectivity, and accessibility.

Experimental Protocol
a. Sample Preparation (Tablets)

Weigh and finely powder no fewer than 20 tablets to ensure homogeneity.

Accurately weigh a portion of the powder equivalent to 100 mg of Tianeptine and transfer it

to a 100 mL volumetric flask.
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Add approximately 70 mL of a suitable solvent (e.g., isopropyl alcohol or a mixture of

methanol and water) and sonicate for 15 minutes to dissolve the drug.[1]

Allow the solution to cool to room temperature and then dilute to the mark with the same

solvent.

Filter the solution through a 0.45 µm membrane filter to remove any insoluble excipients.

Prepare working standard solutions of Tianeptine in the same solvent to construct a

calibration curve.

b. Chromatographic Conditions

HPLC System: An Agilent 1100 system or equivalent.[2]

Column: Agilent-Zorbax-XDB-C18 (e.g., 4.6 x 150 mm, 5 µm) or Spherisorb ODS1 (4.6 x 150

mm, 5 µm).[3][4]

Mobile Phase: A gradient elution with acetonitrile and 0.02M sodium acetate (pH 4.2) has

been reported.[3][5] An isocratic system consisting of a mixture of acetonitrile and 10 mM

orthophosphoric acid (pH 2.5) (77:23, v/v) can also be used.[6]

Flow Rate: 0.75 to 1.0 mL/min.

Detection: UV detection at 254 nm.[3][4]

Injection Volume: 20 to 50 µL.[3][4]

c. Data Analysis

Construct a calibration curve by plotting the peak area of the Tianeptine standards against

their known concentrations.

Determine the concentration of Tianeptine in the sample solutions from the calibration curve.

Quantitative Data Summary
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Parameter Value Reference

Linearity Range 0.5 - 50 µ g/injection [3][5]

Limit of Detection (LOD) 8 ng/injection [3]

Limit of Quantitation (LOQ) 30 ng/injection [3]

Inter-assay Deviation < 0.03% [3][5]

Day-to-day Variation < 0.1% [3][5]

Experimental Workflow (HPLC-UV)

Sample Preparation HPLC-UV Analysis Data Processing

Weigh and Powder Tablets Dissolve in Solvent & Sonicate Filter Solution Prepared Sample Inject Sample into HPLC Chromatographic Separation UV Detection at 254 nm Chromatogram Integrate Peak Area Quantify using Calibration Curve Tianeptine Concentration

Click to download full resolution via product page

Caption: Workflow for Tianeptine quantification in tablets by HPLC-UV.

Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS)
This method is highly sensitive and selective, making it ideal for the quantification of Tianeptine

in complex biological matrices such as human plasma and blood.

Experimental Protocol
a. Sample Preparation (Human Plasma)

Protein Precipitation (PPT):

To 100 µL of plasma sample, add 200 µL of an internal standard (IS) solution prepared in

acetonitrile.[2]
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Vortex the mixture for 90 seconds to precipitate proteins.[2]

Centrifuge the sample at high speed (e.g., 15,000 rpm) for 5 minutes.[2]

Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.[2]

Solid Phase Extraction (SPE):

To a 200 µL sample, add 2 mL of 100 mM phosphate buffer (pH 6) and the internal

standard.[7]

Condition a Styre Screen® HLB SPE cartridge with methanol and then equilibrate with the

phosphate buffer.[7]

Load the sample onto the SPE cartridge.

Wash the cartridge with an appropriate solvent to remove interferences.

Elute the Tianeptine and IS with a suitable elution solvent.

Evaporate the eluate to dryness and reconstitute in the mobile phase for injection.

b. LC-MS/MS Conditions

LC System: Shimadzu Nexera LC-30AD or Agilent 1100/1290 series.[2][7]

Column: SelectraCore® C18 (50 x 2.1 mm, 2.7 µm) or Agilent Poroshell 120 EC-C18 (3.0 x

100 mm, 2.7 µm).[7][8]

Mobile Phase: A gradient elution using:

A: 5 mM ammonium formate + 0.1% formic acid in water.[7]

B: 5 mM ammonium formate + 0.1% formic acid in methanol.[7]

Flow Rate: 0.4 mL/min.[7]

Injection Volume: 5 µL.[7]
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Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Shimadzu MS-8050 or

Agilent 6460).[7][9]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[2]

MRM Transitions:

Tianeptine: 437 -> 292 (quantifier), 437 -> 228 (qualifier).[2]

Internal Standard (e.g., Pentoxifylline): 279 -> 181.[2]

c. Data Analysis

Generate a calibration curve by plotting the peak area ratio of Tianeptine to the internal

standard against the corresponding concentrations.

Calculate the concentration of Tianeptine in the plasma samples using the regression

equation from the calibration curve.

Quantitative Data Summary
Parameter Value (in Blood/Urine) Reference

Linearity Range 20 - 1000 ng/mL [7]

Recovery (Blood) 87 - 89% [7]

Recovery (Urine) 93 - 96% [7]

Matrix Effects (Blood) -12% to 24% [7]

Matrix Effects (Urine) -19% to -15% [7]

Experimental Workflow (LC-MS/MS)

Sample Preparation (Plasma) LC-MS/MS Analysis Data Processing

Plasma Sample Protein Precipitation with Acetonitrile Centrifugation Collect Supernatant Prepared Sample Inject into LC-MS/MS Chromatographic Separation Electrospray Ionization (ESI+) MRM Detection Mass Spectrum Data Integrate Peak Areas (Analyte/IS) Quantify using Calibration Curve Tianeptine Concentration
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Caption: Workflow for Tianeptine quantification in plasma by LC-MS/MS.

Visible Spectrophotometry
This colorimetric method provides a simple and cost-effective approach for the determination of

Tianeptine in pharmaceutical formulations, suitable for routine quality control.

Experimental Protocol
a. Sample Preparation (Tablets)

Prepare the tablet powder as described in the HPLC-UV section.

Dissolve a quantity of powder equivalent to 100 mg of Tianeptine in 25 mL of isopropyl

alcohol, sonicate for 15 minutes, and filter.

Evaporate the filtrate to dryness and dissolve the residue in a known volume of distilled

water to obtain a stock solution.

b. Colorimetric Reaction

Method 1 (with Brucine and Sodium Metaperiodate):

To an aliquot of the sample solution, add brucine solution and sodium metaperiodate in an

acidic medium.

A purple-red colored species is formed, which is measured at 510 nm.

Method 2 (with Folin-Ciocalteu Reagent):

To 5.0 mL of a working standard solution of Tianeptine (400 µg/mL), add 1.0 mL of Folin-

Ciocalteu reagent (1.092x10⁻² M) and 5.0 mL of a buffer solution (pH 8.0).

Allow the mixture to stand for 15 minutes for complete color development.

Dilute the solution to 25 mL with distilled water.
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Measure the absorbance of the yellowish-brown colored species at 450 nm against a

reagent blank.

c. Data Analysis

Prepare a series of standard solutions and subject them to the same colorimetric reaction.

Construct a calibration curve by plotting the absorbance versus the concentration of

Tianeptine.

Determine the concentration of Tianeptine in the tablet samples from the calibration curve.

Quantitative Data Summary
Parameter Method 1 (Brucine)

Method 2 (Folin
Reagent)

Reference

λmax 510 nm 450 nm

Linearity Range 8 - 24 µg/mL 16 - 80 µg/mL

Experimental Workflow (Visible Spectrophotometry)

Sample Preparation Colorimetric Reaction Spectrophotometric Analysis

Tablet Powder Dissolve in Solvent & Filter Evaporate to Dryness Reconstitute in Water Sample Solution Mix with Reagents (e.g., Folin) Color Development Colored Solution Measure Absorbance at λmax Quantify using Calibration Curve Tianeptine Concentration
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Caption: Workflow for Tianeptine quantification by Visible Spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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